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Introduction
In the field of pediatric endocrinology, the accurate measurement of steroid hormones is

paramount for the diagnosis and management of a wide range of disorders, including

congenital adrenal hyperplasia (CAH), Cushing's syndrome, and disorders of sex development.

Tetrahydrocortisone (THE), a key metabolite of cortisol, provides valuable insight into cortisol

metabolism and production. The use of stable isotope-labeled internal standards, such as

Tetrahydrocortisone-d6 (THE-d6), in conjunction with mass spectrometry-based methods,

has become the gold standard for the precise and accurate quantification of endogenous

steroid hormones in pediatric biological samples.[1][2] This approach, known as isotope dilution

mass spectrometry, overcomes the limitations of traditional immunoassays, which are often

hampered by cross-reactivity and matrix effects, leading to inaccurate results, especially in the

low concentrations typical of pediatric samples.[2]

Tetrahydrocortisone-d6 serves as an ideal internal standard because its chemical and

physical properties are nearly identical to the endogenous, unlabeled tetrahydrocortisone. The

mass difference introduced by the deuterium atoms allows for the simultaneous detection and

distinct quantification of both the analyte and the internal standard by the mass spectrometer.

This internal standard is added to the sample at the beginning of the analytical process,

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b15558192?utm_src=pdf-interest
https://www.benchchem.com/product/b15558192?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3005666/
https://pubmed.ncbi.nlm.nih.gov/19007847/
https://pubmed.ncbi.nlm.nih.gov/19007847/
https://www.benchchem.com/product/b15558192?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558192?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


thereby accounting for any loss of the analyte during sample preparation and analysis, which

ensures high accuracy and precision of the measurement.

Key Applications in Pediatric Endocrinology
Research
The primary application of Tetrahydrocortisone-d6 is as an internal standard in Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass

Spectrometry (GC-MS) methods for the quantitative analysis of urinary steroid profiles in

children. These profiles are crucial for:

Diagnosing and Monitoring Congenital Adrenal Hyperplasia (CAH): CAH is a group of

genetic disorders affecting the adrenal glands' ability to produce cortisol. Urinary steroid

profiling helps identify the specific enzyme deficiency by measuring the accumulation of

precursor steroids and the deficiency of downstream hormones.

Newborn Screening for CAH: LC-MS/MS methods incorporating deuterated internal

standards are increasingly used as a second-tier test for newborn screening programs to

reduce the high false-positive rates associated with immunoassays.[3][4]

Evaluating Adrenal Insufficiency and Cushing's Syndrome: Accurate measurement of cortisol

and its metabolites is essential for diagnosing conditions of cortisol deficiency (Addison's

disease) or excess (Cushing's syndrome).

Assessing Cortisol Production Rate: Isotope dilution mass spectrometry using stable

isotope-labeled cortisol and its metabolites can be used to determine the cortisol production

rate in children, providing valuable information for research and clinical management.[5]

Researching Steroid Metabolism: The use of deuterated standards facilitates detailed studies

of cortisol metabolism pathways in various physiological and pathological states in children.

Experimental Protocols
Protocol 1: Quantification of Urinary
Tetrahydrocortisone using LC-MS/MS
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This protocol describes a method for the quantitative analysis of tetrahydrocortisone in

pediatric urine samples using Tetrahydrocortisone-d6 as an internal standard.

1. Materials and Reagents:

Tetrahydrocortisone and Tetrahydrocortisone-d6 standards

β-glucuronidase from E. coli

Solid-phase extraction (SPE) cartridges (e.g., C18)

High-performance liquid chromatography (HPLC)-grade water, methanol, acetonitrile, and

formic acid

Phosphate buffer (pH 7.0)

Zinc sulfate solution

Class A volumetric flasks and pipettes

2. Sample Preparation:

Urine Collection: Collect a 24-hour or a timed overnight urine sample.[6] Store at -20°C or

lower until analysis.

Internal Standard Spiking: Thaw urine samples at room temperature. To 1 mL of urine, add a

known amount of Tetrahydrocortisone-d6 working solution.

Hydrolysis of Conjugates: To deconjugate the glucuronidated and sulfated steroids, add 1 mL

of phosphate buffer (pH 7.0) and 50 µL of β-glucuronidase solution to the urine sample.

Incubate at 55°C for 2 hours.[7][8][9]

Protein Precipitation: Add 100 µL of zinc sulfate solution, vortex, and centrifuge at 10,000 x g

for 10 minutes to precipitate proteins.

Solid-Phase Extraction (SPE):

Condition the SPE cartridge with 3 mL of methanol followed by 3 mL of water.
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Load the supernatant from the previous step onto the conditioned SPE cartridge.

Wash the cartridge with 3 mL of water.

Elute the steroids with 3 mL of methanol.

Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of

nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 50:50

water:methanol with 0.1% formic acid).

3. LC-MS/MS Analysis:

Liquid Chromatography (LC):

Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm).

Mobile Phase A: Water with 0.1% formic acid.

Mobile Phase B: Methanol with 0.1% formic acid.

Gradient Elution: A suitable gradient to separate tetrahydrocortisone from other urinary

steroids. For example, start with 50% B, increase to 95% B over 10 minutes, hold for 2

minutes, and then return to initial conditions.

Flow Rate: 0.4 mL/min.

Injection Volume: 10 µL.

Tandem Mass Spectrometry (MS/MS):

Ionization Mode: Electrospray Ionization (ESI) in positive mode.

Detection Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions: Monitor specific precursor-to-product ion transitions for both

endogenous tetrahydrocortisone and Tetrahydrocortisone-d6. These transitions need to

be optimized for the specific instrument used.

4. Quantification:
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Generate a calibration curve by analyzing standards containing known concentrations of

unlabeled tetrahydrocortisone and a fixed concentration of Tetrahydrocortisone-d6.

Calculate the peak area ratio of the analyte to the internal standard.

Determine the concentration of tetrahydrocortisone in the urine samples by interpolating their

peak area ratios from the calibration curve.

Data Presentation
The use of Tetrahydrocortisone-d6 as an internal standard allows for the generation of highly

accurate and precise quantitative data on urinary steroid metabolites in children. Below are

representative tables of pediatric reference ranges for urinary free cortisol, which are

established using such robust LC-MS/MS methods.

Table 1: Pediatric Reference Ranges for Overnight Urinary Free Cortisol Corrected for

Creatinine (OUFCC) by LC-MS/MS[10][11]

Age Group
95% Prediction Interval
(nmol/mmol creatinine)

Geometric Mean
(nmol/mmol creatinine)

5 - 11 years 1.7 - 19.8 5.7

Table 2: Pediatric Reference Ranges for 24-hour Urinary Free Cortisol by LC-MS/MS[6]

Age Group Reference Range (nmol/24 hours)

1 - 4 years 6 - 74

3 - 8 years Varies with methodology

11 - 20 years 14 - 152
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The following diagram illustrates the metabolic pathway of cortisol, highlighting the production

of its key urinary metabolites, including tetrahydrocortisone.
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Tetrahydrocortisone (THE)5β-reductase

Click to download full resolution via product page

Caption: Simplified pathway of cortisol synthesis and metabolism.

Experimental Workflow for Urinary Steroid Profiling
This diagram outlines the key steps in the experimental workflow for the analysis of urinary

steroids using LC-MS/MS with a deuterated internal standard.
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Caption: Workflow for urinary steroid analysis by LC-MS/MS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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